Cas no 2138565-70-3 (2,4-difluoro-3-(1H-imidazol-4-yl)aniline)

• Product Name: 2,4-difluoro-3-(1H-imidazol-4-yl)aniline
• CAS No: 2138565-70-3
• MF: C₉H₇F₂N₃
• MW: 195.168788194656
• CID: 6122321
• PubChem ID: 165490040
• Update Time: 2025-08-04

2,4-difluoro-3-(1H-imidazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-(1H-imidazol-4-yl)aniline
• 2138565-70-3
• EN300-1141957

• Inchi： 1S/C9H7F2N3/c10-5-1-2-6(12)9(11)8(5)7-3-13-4-14-7/h1-4H,12H2,(H,13,14)
• InChI Key： UIGGFQJERUOXSB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1=CN=CN1)F)N

Computed Properties

• Exact Mass: 195.06080356g/mol
• Monoisotopic Mass: 195.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,4-difluoro-3-(1H-imidazol-4-yl)aniline

Introduction to 2,4-difluoro-3-(1H-imidazol-4-yl)aniline (CAS No. 2138565-70-3)

2,4-difluoro-3-(1H-imidazol-4-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2138565-70-3, is a fluorinated aromatic amine derivative featuring a 1H-imidazol-4-yl substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. The presence of both fluorine atoms and an imidazole ring introduces specific electronic and steric effects, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2,4-difluoro-3-(1H-imidazol-4-yl)aniline combines the electron-withdrawing nature of fluorine atoms with the hydrogen bonding capabilities of the imidazole ring. This combination not only enhances the compound's solubility and metabolic stability but also influences its interactions with biological targets. The fluorine atoms at the 2 and 4 positions of the aromatic ring contribute to lipophilicity and can modulate receptor binding affinity, while the imidazole moiety is frequently found in bioactive molecules, particularly in kinase inhibitors and antimicrobial agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2,4-difluoro-3-(1H-imidazol-4-yl)aniline as a lead compound for drug discovery. Studies suggest that this scaffold can be effectively modified to target various therapeutic areas, including oncology, inflammation, and infectious diseases. The imidazole ring serves as a privileged structure, enabling hydrogen bonding interactions with key residues in protein targets, while the fluoro-substituents enhance binding affinity and selectivity.

In oncology research, 2,4-difluoro-3-(1H-imidazol-4-yl)aniline derivatives have been explored as inhibitors of tyrosine kinases, which are critical enzymes in cancer cell signaling pathways. The fluorinated aromatic core mimics natural substrates or inhibitors, thereby disrupting aberrant signaling networks. Preliminary studies have demonstrated promising activity against several kinases overexpressed in tumors, suggesting its utility in developing targeted therapies. The incorporation of fluorine atoms also improves pharmacokinetic properties, such as bioavailability and half-life, which are essential for clinical efficacy.

Beyond oncology, 2,4-difluoro-3-(1H-imidazol-4-yl)aniline has shown potential in modulating inflammatory pathways. The imidazole ring can interact with transcription factors and cytokine receptors, potentially inhibiting pro-inflammatory responses. Researchers have synthesized analogs targeting specific inflammatory mediators, demonstrating anti-inflammatory effects in preclinical models. These findings underscore the compound's versatility as a pharmacological tool for chronic inflammatory diseases.

The antimicrobial potential of 2,4-difluoro-3-(1H-imidazol-4-yl)aniline has also been investigated. The combination of fluoroaromatic and imidazole structures disrupts bacterial cell wall synthesis or membrane integrity. Some derivatives have exhibited activity against multidrug-resistant strains of Gram-positive bacteria, highlighting their role in combating antibiotic resistance. This area remains an active field of research as novel strategies are needed to address rising antimicrobial challenges.

The synthesis of 2,4-difluoro-3-(1H-imidazol-4-yl)aniline involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic aromatic substitution (SNAr) to introduce fluorine atoms followed by condensation reactions to form the imidazole ring. Advances in flow chemistry have enabled more efficient and scalable production processes for this compound and its derivatives. Such innovations are crucial for transitioning from laboratory-scale synthesis to industrial manufacturing.

From a medicinal chemistry perspective, 2,4-difluoro-3-(1H-imidazol-4-yl)aniline exemplifies how structural modifications can enhance drug-like properties. Optimization strategies focus on improving potency while minimizing off-target effects. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are employed to refine the scaffold based on biological data. These approaches ensure that compounds like 2,4-difluoro-3-(1H-imidazol-4-yl)aniline meet stringent criteria for therapeutic development.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They not only enhance pharmacokinetic profiles but also enable fine-tuning of biological activity through steric and electronic effects. In 2,4-difluoro-3-(1H-imidazol-4-yl)aniline, these effects contribute to high binding affinity for protein targets while maintaining metabolic stability. This balance is critical for developing drugs with prolonged efficacy and reduced side effects.

Future research directions for 2,4-difluoro-3-(1H-imidazol-4-y laniline) include exploring its role in central nervous system (CNS) disorders and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier may make it suitable for treating neurological conditions where access to CNS targets is challenging. Additionally, investigating its interactions with other biological systems could uncover novel therapeutic applications.

In conclusion, 2 , 4 - difluor o - 3 - ( 1 H - im id az ol - 4 - yl ) anil ine ( C A S N o . 2138565 -70 - 3 ) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential biological activities . Its applications span oncology , infl ammation , antimicrobials ,and emerging fields such as neurology . Continued research into this compound will likely yield insights into new therapeutic strategies , driven by innovative synthetic methods and computational approaches . As science progresses , compounds like this underscore the importance of structural diversity in drug discovery . p>